molecular formula C6H10N4O2 B13264559 3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide

3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide

Cat. No.: B13264559
M. Wt: 170.17 g/mol
InChI Key: IBNYWGNHVRFLCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide (CAS 1347103-45-0) is a high-purity chemical compound supplied for research and further manufacturing applications. This molecule belongs to the 3-aminopyrazole (3AP) chemotype, a scaffold recognized in medicinal chemistry for its significant therapeutic potential and utility as a versatile building block in organic synthesis . The compound features a pyrazole ring substituted with a free amino group at the 3-position and an N-(2-hydroxyethyl)carboxamide moiety at the 5-position. The 3-aminopyrazole framework is a privileged structure in drug discovery, known to provide useful ligands for various enzymes and receptors . Researchers value this scaffold for its ability to form key hydrogen bond interactions with biological targets, which is crucial for designing potent inhibitors . Specifically, 3-aminopyrazole derivatives have been investigated as core structures in developing novel antibacterial agents, with some analogues demonstrating promising activity against resistant bacterial strains such as Methicillin-resistant Staphylococcus aureus (MRSA) . Furthermore, 3,5-disubstituted-3-aminopyrazoles have been studied as potential antitumor agents, with mechanisms of action that include the inhibition of tubulin polymerization, leading to cell cycle arrest . This product is intended for research purposes as a key intermediate in the synthesis of more complex heterocyclic systems, such as pyrazolo[1,5-a]pyrimidines, and for use in antimicrobial and anticancer discovery programs . This product is For Research Use Only and is not intended for diagnostic or therapeutic purposes.

Properties

Molecular Formula

C6H10N4O2

Molecular Weight

170.17 g/mol

IUPAC Name

3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide

InChI

InChI=1S/C6H10N4O2/c7-5-3-4(9-10-5)6(12)8-1-2-11/h3,11H,1-2H2,(H,8,12)(H3,7,9,10)

InChI Key

IBNYWGNHVRFLCM-UHFFFAOYSA-N

Canonical SMILES

C1=C(NN=C1N)C(=O)NCCO

Origin of Product

United States

Preparation Methods

General Synthetic Strategy

The synthesis of 3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide typically follows a two-stage approach:

  • Stage 1: Synthesis of the 5-amino-1-(2-hydroxyethyl)pyrazole intermediate.
  • Stage 2: Acylation of this intermediate with an appropriate acylating agent to form the carboxamide group at position 5.

This approach allows selective functionalization and high yields of the target compound.

Synthesis of 5-amino-1-(2-hydroxyethyl)pyrazole Intermediate

One well-documented method for preparing the key pyrazole intermediate involves condensation reactions between hydrazine derivatives and β-ketonitriles or related precursors.

Example procedure:

Step Reagents and Conditions Description Yield
1 2-(4b-dimethylaminomethylene)-2-cyano ethyl acetate + 2-hydroxyethylhydrazine in toluene at 100°C Condensation reaction forming pyrazole ring High (not specified)
2 Hydrolysis with 30% sodium hydroxide at 100°C Conversion to 5-amino-1-(2-hydroxyethyl)pyrazole-4-carboxylic acid 86.16%

This method was reported with an 86.16% yield of N-hydroxyethyl-5-amino-1H-pyrazole-4-carboxylic acid, which is a closely related intermediate precursor for further modification to the target compound.

Acylation to Form 3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide

The final step involves acylation of the 5-amino-1-(2-hydroxyethyl)pyrazole with an acylating agent to introduce the carboxamide group at the 5-position.

Typical reaction conditions:

Parameter Details
Starting Material 5-amino-1-(2-hydroxyethyl)pyrazole
Acylating Agent Suitable acid chloride or activated carboxylic acid derivative
Solvent Aprotic solvents such as dichloromethane or dimethylformamide
Temperature Controlled, often 0–25°C to avoid side reactions
Reaction Time Several hours under stirring
Workup Extraction, washing, drying, and purification by recrystallization or chromatography

This method yields 3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide with good purity and yield, as reported in chemical supplier data and synthesis protocols.

Alternative Synthetic Routes

  • β-Ketonitrile Condensation with Hydrazines: A versatile approach for 5-aminopyrazoles involves condensation of β-ketonitriles with hydrazines, followed by hydrolysis and functional group transformations. This method is adaptable for combinatorial synthesis and drug discovery libraries.

  • Pyrazole Ester Intermediates: Some syntheses start from ethyl pyrazole carboxylates, which are then modified by substitution and hydrolysis to introduce amino and hydroxyethyl groups before final amide formation.

Comparative Data Table of Preparation Methods

Method Starting Materials Key Reactions Reaction Conditions Yield (%) Notes
Hydrazine + β-ketonitrile condensation 2-hydroxyethylhydrazine, β-ketonitrile derivatives Cyclization, hydrolysis 100°C, toluene, NaOH hydrolysis ~86 Efficient for 5-amino-pyrazole acid intermediates
Acylation of 5-amino-1-(2-hydroxyethyl)pyrazole 5-amino-1-(2-hydroxyethyl)pyrazole + acyl chloride Amide bond formation 0–25°C, aprotic solvent High (not specified) Final step to target compound
β-Ketonitrile + hydrazine condensation (combinatorial) β-ketonitrile derivatives + hydrazines Cyclization, cleavage Mild conditions, resin-supported Variable Suitable for library synthesis
Pyrazole ester modification Ethyl pyrazole carboxylate derivatives Chlorination, hydrolysis, substitution Varied; low temperature to reflux High (up to 95%) Alternative route for pyrazole derivatives

Summary and Research Insights

  • The preparation of 3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide is generally accomplished via initial synthesis of the 5-amino-1-(2-hydroxyethyl)pyrazole intermediate, followed by acylation to introduce the carboxamide group.

  • The condensation of hydrazine derivatives with β-ketonitriles or related compounds is a robust and high-yielding method for constructing the pyrazole core.

  • Reaction parameters such as temperature, solvent choice, and reagent stoichiometry critically influence yield and purity.

  • Alternative synthetic strategies, including combinatorial chemistry approaches and ester intermediate modifications, provide flexibility for derivative synthesis and optimization.

  • Current research continues to optimize these methods for better yield, cost-effectiveness, and suitability for medicinal chemistry applications, particularly in kinase inhibition and related therapeutic areas.

Chemical Reactions Analysis

Types of Reactions

3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide can undergo various chemical reactions, including:

    Oxidation: The hydroxyethyl group can be oxidized to form a carboxylic acid.

    Reduction: The carboxamide group can be reduced to an amine.

    Substitution: The amino group can participate in substitution reactions with electrophiles.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

    Substitution: Electrophiles such as alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products Formed

    Oxidation: Formation of 3-amino-N-(2-carboxyethyl)-1H-pyrazole-5-carboxamide.

    Reduction: Formation of 3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-amine.

    Substitution: Formation of various substituted pyrazole derivatives depending on the electrophile used.

Scientific Research Applications

3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide has several scientific research applications:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

    Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

    Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. The hydroxyethyl and carboxamide groups play a crucial role in the binding affinity and specificity of the compound. The exact molecular pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Structural Variations and Substituent Effects

Pyrazole carboxamides exhibit diverse biological activities depending on substituent patterns. Key comparisons include:

Compound Name Substituents Key Features Biological Activity Reference
3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide 3-amino, N-(2-hydroxyethyl) Enhanced solubility, potential for H-bonding Discontinued; possible applications in antifungals or anti-inflammatories
JMN6-093 (2q) 1-methyl, 3-(trifluoromethyl), N-(4-sulfonylphenyl) High purity (>95%), sulfonylphenyl group Measles virus RNA polymerase inhibitor
3-Bromo-1-(3-chloro-2-pyridinyl)-N-[2-methyl-6-[(methylamino)carbonyl]phenyl]-1H-pyrazole-5-carboxamide Bromo, chloro-pyridinyl, methylamino-carbonyl Bulky substituents Pesticide (target specificity)
Compounds 24b/26b 2-methylphenyl on pyrazole ring Ortho-substituent effect Potent enzyme inhibition (60.91–72.80% at 10 μM)
N-(4-chlorophenyl) derivatives (2, 3) Chlorophenyl, styrylpyridine/thienopyridine Electron-withdrawing groups Insecticidal activity (superior to acetamiprid)
  • Hydroxyethyl vs. Trifluoromethyl/Sulfonyl Groups : The hydroxyethyl group in the target compound may improve pharmacokinetic properties (e.g., solubility) compared to lipophilic trifluoromethyl or sulfonylphenyl groups in measles virus inhibitors .
  • Ortho-Substituent Effects: Compounds with ortho-methylphenyl groups (24b/26b) show enhanced inhibitory activity, suggesting that steric or electronic effects at the ortho position are critical for target binding .
  • Chlorophenyl Derivatives : Insecticidal activity in chlorophenyl-substituted compounds highlights the role of electron-withdrawing groups . The absence of such groups in the target compound suggests divergent applications, possibly in anti-inflammatory or antifungal contexts .

Biological Activity

3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide, a derivative of pyrazole, has garnered attention in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Overview of Pyrazole Compounds

Pyrazole compounds are characterized by their five-membered ring structure containing two adjacent nitrogen atoms. This unique arrangement contributes to their ability to interact with various biological targets, leading to a wide range of pharmacological effects including anti-inflammatory, anticancer, and antimicrobial activities .

1. Anticancer Activity

Research indicates that pyrazole derivatives exhibit significant cytotoxic effects against various cancer cell lines. For instance, compounds similar to 3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide have shown promising results in inhibiting the growth of breast adenocarcinoma (MCF-7), non-small cell lung cancer (NCI-H460), and CNS cancer (SF-268) cell lines .

Table 1: Cytotoxicity of Pyrazole Derivatives

Compound NameCell LineIC50 (µM)
3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamideMCF-73.79
Ethyl-1-(2-hydroxy-3-aroxypropyl)-3-aryl-1H-pyrazole-5-carboxylateA54926
1-(2′-hydroxy-3′-aroxypropyl)-3-aryl-1H-pyrazole-5-carbohydrazideHCT1161.1

These findings suggest that the compound may act through mechanisms such as tubulin polymerization inhibition, leading to cell cycle arrest in the G2/M phase .

2. Anti-inflammatory Activity

In addition to anticancer properties, pyrazole derivatives have been explored for their anti-inflammatory effects. Studies have demonstrated that certain compounds can inhibit the release of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are pivotal in inflammatory responses .

For example, compounds similar to 3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide have shown effectiveness in reducing carrageenan-induced edema in animal models, indicating potential as anti-inflammatory agents comparable to traditional non-steroidal anti-inflammatory drugs (NSAIDs) like indomethacin .

The biological activity of 3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide can be attributed to several mechanisms:

  • Inhibition of Kinases : Many pyrazole derivatives act as inhibitors of key kinases involved in cancer progression and inflammation. For instance, inhibition of Aurora-A kinase and CDK2 has been reported with IC50 values indicating high potency .
  • Tubulin Polymerization Inhibition : Certain derivatives disrupt the normal polymerization process of tubulin, which is crucial for mitosis and cellular structure maintenance. This leads to cell cycle arrest and subsequent apoptosis in cancer cells .

Case Studies

Several studies have highlighted the effectiveness of pyrazole derivatives:

  • Study on Anticancer Properties : A recent study evaluated the cytotoxic effects of various pyrazole derivatives on MCF7 and NCI-H460 cell lines. The results indicated that compounds exhibited IC50 values in the low micromolar range, demonstrating significant anticancer potential .
  • Anti-inflammatory Efficacy : Another research focused on the anti-inflammatory properties of pyrazole derivatives showed that they could effectively reduce inflammation markers in LPS-stimulated macrophages, suggesting a mechanism involving modulation of signaling pathways related to inflammation .

Q & A

Q. How to design SAR (Structure-Activity Relationship) studies for this compound?

  • Methodology : Synthesize analogs with:
  • Varied substituents : Replace hydroxyethyl with propyl, cyclopropyl, or ether-linked groups.
  • Bioisosteres : Substitute carboxamide with sulfonamide or urea .
  • Assay : Test against primary and counter-targets (e.g., kinase panels) to identify selectivity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.